Cas no 2137599-70-1 (5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride)

• Product Name: 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride
• CAS No: 2137599-70-1
• CID: 4639917
• Update Time: 2025-10-28

5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride

Additional information on 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride

Research Brief on 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride (CAS: 2137599-70-1)

The compound 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride (CAS: 2137599-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydropyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanisms of action and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity. Preliminary results indicate that 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride exhibits a high degree of specificity for its target, minimizing off-target effects and enhancing its therapeutic potential. These findings have been corroborated by in vitro and in vivo studies, which demonstrate its efficacy in reducing inflammatory markers in animal models.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have revealed that it can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways. The hydrochloride salt form of the compound has been particularly noted for its improved solubility and bioavailability, making it a viable candidate for further drug development. Structural-activity relationship (SAR) studies have also been conducted to optimize its pharmacokinetic properties, with promising results in enhancing its metabolic stability and tissue penetration.

Another noteworthy aspect of this research is the development of novel synthetic routes for 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride. Recent publications have described efficient and scalable methodologies that reduce production costs and improve yield. These advancements are critical for facilitating large-scale manufacturing and ensuring the compound's accessibility for clinical trials. Furthermore, analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize the compound's purity and stability, ensuring compliance with pharmaceutical standards.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as potential toxicity, long-term safety, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline. Ongoing research is expected to provide deeper insights into its mechanisms of action and expand its therapeutic applications.

In conclusion, 5-(aminomethyl)-1-tert-butyl-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride (CAS: 2137599-70-1) represents a promising candidate for therapeutic intervention in inflammation and oncology. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for further research and development. Continued exploration of its properties and applications will be crucial in unlocking its full potential and advancing the field of chemical biology and medicine.